Cas no 58777-70-1 (2-Thiophenecarbonyl fluoride, 5-bromo- (9CI))

• Product Name: 2-Thiophenecarbonyl fluoride, 5-bromo- (9CI)
• CAS No: 58777-70-1
• MF: C₅H₂BrFOS
• MW: 209.036182880402
• CID: 949015
• PubChem ID: 45081962
• Update Time: 2025-04-19

2-Thiophenecarbonyl fluoride, 5-bromo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonyl fluoride, 5-bromo- (9CI)
• 5-bromothiophene-2-carbonyl fluoride
• DB-282676
• 58777-70-1
• DTXSID40664988
• 2-THIOPHENECARBONYL FLUORIDE, 5-BROMO-

• Inchi： 1S/C5H2BrFOS/c6-4-2-1-3(9-4)5(7)8/h1-2H
• InChI Key： NDXRGAZXDRGFBJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)F)S1

Computed Properties

• Exact Mass: 207.89938g/mol
• Monoisotopic Mass: 207.89938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.3Ų